Interface engineering in the α-Co(OH)2/ZIF-67 heterostructure for enhanced oxygen evolution electrocatalysis†
New Journal of Chemistry Pub Date: 2021-05-07 DOI: 10.1039/D1NJ01286J
Abstract
The confined growth of ZIF-67 (ZIF = zeolitic imidazolate framework) on α-Co(OH)2 nanosheets has been successfully achieved. The interface coupling in α-Co(OH)2/ZIF-67 would regulate the electrochemical environment of cobalt at the interface and expose more active sites. As a result, the optimal α-Co(OH)2/ZIF-67-0.6 catalyst exhibits higher activity (η10 = 320 mV), fast kinetics (Tafel slope of 109.3 mV dec−1), and excellent durability after continuous operation for 24 h.
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Journal Name：New Journal of Chemistry
Research Products
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CAS no.: 133556-24-8
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CAS no.: 18944-28-0
